1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone

• IUPAC Name: 2-(4-chloroanilino)-1-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C14H11Cl2NO/c15-11-3-1-10(2-4-11)14(18)9-17-13-7-5-12(16)6-8-13/h1-8,17H,9H2
• InChI Key: VNJNLTHJQREXBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CNC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NO
• DSSTOX Substance ID: DTXSID80319288
• Molecular Weight: 280.1 g/mol
• CAS RN: 35755-44-3

Description

1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone, also known as CPCA, is a chemical compound that has been widely used in scientific research. It belongs to the class of aryl ketones and is structurally similar to other compounds such as ketamine and phencyclidine. CPCA has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various aspects of cellular and molecular biology.

Mechanism of Action

The exact mechanism of action of 1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone is not fully understood, but it is believed to act as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity and is known to play a role in the development of chronic pain. By blocking the NMDA receptor, this compound may be able to reduce pain perception and improve pain management.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects, including the inhibition of glutamate release, the modulation of calcium influx, and the regulation of protein kinase C activity. It has also been found to have antioxidant properties, which may be beneficial in the treatment of certain diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone in lab experiments is its ability to selectively target the NMDA receptor, making it a valuable tool for investigating the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone. One area of interest is the development of new analogs of this compound that may have improved efficacy and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of chronic pain and other neurological disorders. Finally, more research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Scientific Research Applications

1-(4-chlorophenyl)-2-[(4-chlorophenyl)amino]ethanone has been used in a wide range of scientific research applications, including studies on the central nervous system, pain management, and cancer research. It has been found to have analgesic properties and has been used in animal studies to investigate the mechanisms of pain perception and management. This compound has also been used in cancer research, where it has been found to inhibit the growth of certain types of cancer cells.